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Introduction Titanium-clad copper is an advanced composite material engineered to combine
the superior electrical conductivity of copper with the exceptional corrosion resistance of
titanium.[1][2] This bimetallic product consists of a copper core metallurgically bonded to an
outer layer of titanium, creating a material that leverages the most advantageous properties of
both metals.[1][3] It is designed for use in highly corrosive environments where traditional
conductors like pure copper or aluminum would degrade rapidly.[1][4] This guide provides an
objective comparison of titanium-clad copper's performance against traditional conductors,
supported by experimental data and standardized testing protocols, to inform material selection
for researchers and scientists in demanding applications.

Data Presentation: A Quantitative Comparison

The performance of a conductor is defined by its electrical, mechanical, and thermal properties.
The following tables summarize the key quantitative data for titanium-clad copper and its

traditional counterparts, copper and aluminum.

Table 1: Electrical and Mechanical Properties
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Titanium-Clad Copper Aluminum Titanium
Property
Copper (C11000) (6061 Alloy) (Grade 2)
Electrical 85-95% of pure ~58.5 x 10° ~25 x 10° S/m ~2.38 x 10°
Conductivity copper[3] S/m[5] (~61% of Cu) S/m[5]
] Combines ~345 - 950+
Tensile Strength )
(MPa) properties of ~220 - 385 ~310[6] (Alloys up to
a
both 1400)[6]
Density (g/cm?3) Composite Value  ~8.92[7] ~2.7[8] ~4.5[7]
Strength-to- Good to
] ) Moderate Good Excellent[6]
Weight Ratio Excellent
Table 2: Thermal and Corrosion Performance
Titanium-Clad Copper Aluminum Titanium
Property
Copper (C11000) (6061 Alloy) (Grade 2)
Thermal ) )
o High (driven by
Conductivity ~401[9] ~237[9] ~22[9]
Cu core)[1]
(W/m-K)
Corrosion Susceptible to Moderate
) Excellent ] o Excellent[1][11]
Resistance corrosion[4] (oxidizes)[10]
Performance in Highly Prone to Prone to pitting Highly
Saline Env. Resistant[1][12] corrosion corrosion Resistant[11]
Performance in Highl Highl
o J ] Y Corrodes Corrodes g ) Y
Acidic Env. Resistant[1][12] Resistant[11]

Detailed Performance Analysis
Electrical Performance

The primary function of a conductor is to transmit electricity with minimal loss. Pure copper is

the benchmark for electrical conductivity among common non-precious metals.[13] Titanium-

clad copper is designed to preserve this key attribute; its copper core provides excellent
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electrical conductivity, while the thin titanium cladding has a negligible impact on its overall
performance in most DC applications.[1][5] Experimental data shows that titanium-clad copper
bars can maintain 85-95% of pure copper's conductivity.[3] In contrast, aluminum's conductivity
is only about 61% that of copper, requiring a larger cross-sectional area to carry the same
current.[13]

Corrosion Resistance

The most significant advantage of titanium-clad copper is its outstanding corrosion resistance,
a property imparted by the titanium layer.[4] Titanium naturally forms a stable, protective, and
strongly adherent oxide film when exposed to air or moisture, which can instantly heal itself if
damaged.[11][14] This makes the material exceptionally resistant to attack in harsh
environments, including saline, acidic, and neutral chloride solutions.[1][11][12] Laboratory
studies have demonstrated that titanium-clad solutions can withstand salt spray for over 2,000
hours without degradation.[3] Traditional copper and aluminum conductors are far more
susceptible to corrosion, which can lead to increased resistance, component failure, and
contamination of surrounding materials.[4][10]

Mechanical Properties

Titanium alloys are renowned for their high tensile strength and superior strength-to-weight
ratio.[6][7] While pure copper is more ductile, it has approximately half the tensile strength of
titanium.[13] Titanium-clad copper combines the structural integrity and toughness of titanium
with the strength of the copper core, resulting in a robust composite material.[1] Aluminum is
significantly lighter than both copper and titanium but is also less strong, making it more prone
to breaking or splitting under mechanical stress.[8][15] The higher density of copper makes it a
heavier option compared to aluminum.[15]

Thermal Performance

Copper possesses excellent thermal conductivity, making it ideal for applications requiring
efficient heat dissipation.[13][9] Titanium, on the other hand, has relatively low thermal
conductivity.[9] In titanium-clad copper, the copper core ensures that the composite material
effectively conducts heat, a critical factor for components carrying large electrical currents.[1]

Cost-Effectiveness and Longevity
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While the initial material cost of titanium-clad copper may be higher than traditional conductors,
its extended lifespan and reduced maintenance requirements offer significant long-term cost
savings.[1][3] Its resistance to corrosion prevents frequent replacement, making it a more
economical choice over the lifecycle of a project in demanding industrial applications.[3][4] The
service life of titanium-clad copper components can exceed 20 years in normal operating
conditions.[12]

Experimental Protocols

The quantitative data presented in this guide is derived from standardized experimental
procedures designed to ensure accuracy and comparability.

Electrical Conductivity Testing (ASTM B193)

The standard test method for determining the resistivity of electrical conductor materials is
ASTM B 193-87.[16]

» Methodology: A common technique is the four-point probe method. A precision current
source is connected to the two outer probes, and a voltmeter measures the voltage drop
across the two inner probes.[16]

o Calculation: The electrical conductivity is calculated from the measured resistance and the
precise dimensions of the specimen.[16]

e Specimen Preparation: For accurate readings on highly conductive materials, a long, thin
specimen may be required. The surface must be clean of oxides and contaminants.[16]

Corrosion Resistance Testing

o Potentiodynamic Polarization: This electrochemical test measures the corrosion performance
of a material in a specific electrolyte.

o Methodology: The material sample is placed in a corrosive solution (e.g., phosphate-
buffered saline or an acidic medium) at a controlled temperature.[17] A potentiostat varies
the potential and measures the resulting current, allowing for the determination of the
corrosion rate.[17]
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o Salt Spray Test (ASTM B117): This standardized test evaluates a material's resistance to a

corrosive saline environment.

o Methodology: The material is placed in a closed chamber and exposed to a continuous,
indirect spray of a saltwater solution. The sample is observed for signs of corrosion over
an extended period (e.g., >2000 hours).[3]

Tensile Strength Testing (ASTM ES8)

o Methodology: A sample of the material with a standardized shape and dimensions is placed
in a universal testing machine. A controlled tensile (pulling) force is applied to the sample

until it fractures.

» Data Collection: The machine records the force applied and the elongation of the sample,
which is then used to calculate the tensile strength, yield strength, and ductility.

Visualizations: Workflows and Logic

The following diagrams illustrate the logical processes for material selection and experimental

evaluation.
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Caption: Logical flowchart for selecting a conductor material based on key environmental and
performance criteria.
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Caption: Standard experimental workflow for the comparative evaluation of conductor
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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